Cas no 75612-32-7 (N-ethyl-2-(2-methylphenoxy)ethanamine)

• Product Name: N-ethyl-2-(2-methylphenoxy)ethanamine
• CAS No: 75612-32-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD08691982
• CID: 1086905
• PubChem ID: 12797560
• Update Time: 2025-04-25

N-ethyl-2-(2-methylphenoxy)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-(o-tolyloxy)ethanamine
• N-ethyl-2-(2-methylphenoxy)ethanamine
• N-ethyl-2-(2-methylphenoxy)ethanamine(SALTDATA: FREE)
• AG-H-01330
• Ambcb9071793
• CTK5E1768
• KB-258688
• MolPort-005-225-484
• AKOS005296681
• RSRVZPHVIXDLKN-UHFFFAOYSA-N
• N-Ethyl-2-(2-methylphenoxy)ethan-1-amine
• CHEMBRDG-BB 9071793
• MFCD08691982
• N-ethyl-2-(o-tolyloxy)ethan-1-amine
• 75612-32-7
• CS-0455393
• DTXSID50510144
• CCG-357973
• SCHEMBL11348527
• N-ethyl-2-(2-methylphenoxy)ethylamine
• ETHYL[2-(2-METHYLPHENOXY)ETHYL]AMINE
• DB-209991

• MDL： MFCD08691982
• Inchi： 1S/C11H17NO/c1-3-12-8-9-13-11-7-5-4-6-10(11)2/h4-7,12H,3,8-9H2,1-2H3
• InChI Key： RSRVZPHVIXDLKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CCNCC

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 270.7±23.0 °C at 760 mmHg
• PSA: 21.26000
• LogP: 2.37420
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-ethyl-2-(2-methylphenoxy)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-ethyl-2-(2-methylphenoxy)ethanamine

N-Ethyl-2-(o-tolyloxy)ethanamine: A Comprehensive Overview

N-Ethyl-2-(o-tolyloxy)ethanamine, identified by the CAS number 75612-32-7, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical properties and potential for functionalization in diverse chemical reactions. Recent advancements in synthetic methodologies and its utilization in drug design have further highlighted its importance in contemporary research.

The molecular structure of N-Ethyl-2-(o-tolyloxy)ethanamine comprises an ethanamine backbone with an ethyl group attached to the nitrogen atom and an o-tolyl ether substituent on the second carbon. This arrangement imparts the molecule with both amine and ether functionalities, making it a valuable building block for constructing more complex structures. The ether group introduces electron-donating effects, which can influence the reactivity of the amine group, a characteristic that has been exploited in various catalytic applications.

Recent studies have focused on the role of N-Ethyl-2-(o-tolyloxy)ethanamine as a chiral auxiliary in asymmetric synthesis. Its ability to induce high enantioselectivity in certain reactions has been demonstrated in peptide synthesis and the construction of biologically active molecules. For instance, researchers have utilized this compound to synthesize enantiopure amino acids, which are crucial components in drug discovery and development.

In addition to its synthetic applications, N-Ethyl-2-(o-tolyloxy)ethanamine has been explored for its potential as a ligand in transition metal-catalyzed reactions. Its ether functionality can coordinate with metal centers, facilitating catalytic cycles in processes such as cross-coupling reactions and hydrogenation. These applications are particularly relevant in the context of green chemistry, where efficient and sustainable catalytic systems are highly sought after.

The environmental impact of N-Ethyl-2-(o-tolyloxy)ethanamine has also been a topic of recent research. Studies have investigated its biodegradation pathways and toxicity profiles, particularly in aquatic environments. Results indicate that under specific conditions, the compound undergoes rapid hydrolysis, reducing its persistence in natural systems. However, further research is required to fully understand its long-term ecological effects.

From a manufacturing perspective, the synthesis of N-Ethyl-2-(o-tolyloxy)ethanamine has been optimized through advancements in catalytic processes and reaction engineering. Modern techniques such as microwave-assisted synthesis and continuous flow reactors have enabled higher yields and improved process efficiency. These developments are critical for scaling up production to meet increasing demand across various industries.

In conclusion, N-Ethyl-2-(o-tolyloxy)ethanamine, with its unique chemical properties and diverse applications, remains a focal point in contemporary chemical research. Its role as a versatile building block, chiral auxiliary, and catalyst ligand underscores its significance across multiple disciplines. As research continues to uncover new functionalities and applications for this compound, it is poised to play an even greater role in advancing scientific innovation.